Cas no 2298137-66-1 (Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate
• CAS No: 2298137-66-1
• MF: C₉H₁₂F₂O₃
• MW: 206.186590194702
• CID: 6221335
• PubChem ID: 154577655
• Update Time: 2025-05-24

Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate
• EN300-3977982
• 2298137-66-1

• Inchi： 1S/C9H12F2O3/c1-14-9(13)6-4-5(8(10)11)2-3-7(6)12/h5-6,8H,2-4H2,1H3
• InChI Key： HCALVKNKFVFPKN-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(C(=O)OC)C1)=O)F

Computed Properties

• Exact Mass: 206.07545056g/mol
• Monoisotopic Mass: 206.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate

Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate (CAS No. 2298137-66-1): A Comprehensive Overview

Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate (CAS No. 2298137-66-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This compound, characterized by its cyclohexane core substituted with a difluoromethyl group and an ester functionality, has garnered attention due to its potential in drug development and material science.

The structural motif of Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate contributes to its remarkable chemical behavior. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for medicinal chemists. Additionally, the ester group provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored properties.

In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity. The difluoromethyl moiety, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles and binding affinity to biological targets. This has led to its incorporation into numerous drug candidates across different therapeutic areas.

One of the most compelling aspects of Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate is its potential in oncology research. The combination of the cyclohexane ring and the difluoromethyl group creates a framework that can interact with various enzymes and receptors involved in cancer pathways. Preclinical studies have demonstrated that derivatives of this compound exhibit promising antitumor activity by inhibiting key molecular targets associated with cancer cell proliferation and survival.

The synthesis of Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of the cyclohexanone core, followed by introduction of the difluoromethyl group via cross-coupling reactions. The final step involves esterification to yield the desired product. This synthetic route underscores the compound's accessibility and suitability for large-scale production.

The pharmacological properties of Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate have been further explored in vitro and in vivo models. These studies have revealed that the compound exhibits moderate solubility in both aqueous and organic solvents, facilitating its use in various formulation strategies. Moreover, preliminary toxicity assessments indicate that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical translation.

The impact of the difluoromethyl group on the pharmacokinetic profile of this compound cannot be overstated. This moiety has been shown to enhance metabolic stability by resisting hydrolysis under physiological conditions. As a result, drugs containing this group often exhibit prolonged half-lives, allowing for less frequent dosing and improved patient compliance. This characteristic makes Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate a particularly attractive candidate for chronic therapeutic applications.

In conclusion, Methyl 5-(difluoromethyl)-2-oxocyclohexane-1-carboxylate (CAS No. 2298137-66-1) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features, including the presence of a cyclohexane ring and a difluoromethyl group, contribute to its biological activity and synthetic versatility. As ongoing research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in future drug discovery efforts.